Cas no 123084-38-8 (1,3-Propanedione, 2-bromo-1,3-bis(4-fluorophenyl)-)

• Product Name: 1,3-Propanedione, 2-bromo-1,3-bis(4-fluorophenyl)-
• CAS No: 123084-38-8
• MF: C₁₅H₉BrF₂O₂
• MW: 339.131570577621
• CID: 3694720
• PubChem ID: 14435314
• Update Time: 2025-06-15

1,3-Propanedione, 2-bromo-1,3-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 2-bromo-1,3-bis(4-fluorophenyl)-
• 123084-38-8
• 2-bromo-1,3-bis(4-fluorophenyl)propane-1,3-dione

• Inchi： 1S/C15H9BrF2O2/c16-13(14(19)9-1-5-11(17)6-2-9)15(20)10-3-7-12(18)8-4-10/h1-8,13H
• InChI Key： QYPXQANIZUNMHK-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=CC=1)F)=O)C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 337.97540Da
• Monoisotopic Mass: 337.97540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Additional information on 1,3-Propanedione, 2-bromo-1,3-bis(4-fluorophenyl)-

Introduction to 1,3-Propanedione, 2-bromo-1,3-bis(4-fluorophenyl) and Its Significance in Modern Chemical Research

1,3-Propanedione, 2-bromo-1,3-bis(4-fluorophenyl) (CAS No: 123084-38-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular framework, featuring bromine and fluorine substituents on a propane diketone backbone, imparts distinct reactivity and functional properties that make it invaluable for synthetic applications.

The structure of 1,3-propanedione, 2-bromo-1,3-bis(4-fluorophenyl) is particularly noteworthy due to its ability to undergo a range of chemical transformations. The presence of bromine atoms at the 2-position and fluorine atoms at the 4-positions of the phenyl rings enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their improved metabolic stability and enhanced binding affinity to biological targets. The bromo-substituted propane diketone derivative described here is no exception. Its incorporation into drug candidates has been explored in several research studies aimed at identifying new treatments for neurological disorders, infectious diseases, and cancer. The fluorophenyl groups contribute to lipophilicity and electronic properties that can fine-tune the pharmacokinetic and pharmacodynamic profiles of drug molecules.

One of the most compelling aspects of 1,3-propanedione, 2-bromo-1,3-bis(4-fluorophenyl) is its role as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes such as kinases and proteases. For instance, studies have demonstrated its utility in generating small-molecule inhibitors with high selectivity for specific disease-related pathways. The bromine moiety, in particular, serves as a convenient handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce diverse substituents with precision.

The synthesis of 1,3-propanedione, 2-bromo-1,3-bis(4-fluorophenyl) typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of appropriately substituted benzene derivatives followed by condensation reactions to form the diketone core. Advanced synthetic methodologies have been employed to optimize yields and purity, ensuring that researchers have access to high-quality material for their studies.

Recent advancements in computational chemistry have further enhanced the understanding of how 1,3-propanedione derivatives interact with biological systems. Molecular modeling studies have revealed insights into binding modes and potential side effects, aiding in the rational design of next-generation drug candidates. These computational approaches are complemented by experimental validations using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which confirm structural integrity and purity.

The impact of CAS No: 123084-38-8 extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly adopting fluorinated compounds like this one due to their favorable properties. The ability to modify its structure allows for tailoring physicochemical characteristics such as solubility, bioavailability, and metabolic stability—critical factors in drug development. As a result, 1,3-propanedione, 2-bromo, and bis(4-fluorophenyl) derivatives continue to be explored for their potential therapeutic benefits.

In conclusion, 1,3-propanedione,2-bromo-1,3-bis(4-fluorophenyl) represents a significant advancement in synthetic chemistry with broad implications for drug discovery. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for various diseases. As research progresses, this compound will likely find even more applications in fields ranging from materials science to agrochemicals, underscoring its versatility and importance.